5-Bromo-8-methoxy-1,7-naphthyridine

• IUPAC Name: 5-bromo-8-methoxy-1,7-naphthyridine
• InChI: InChI=1S/C9H7BrN2O/c1-13-9-8-6(3-2-4-11-8)7(10)5-12-9/h2-5H,1H3
• InChI Key: GJKRAZSBXOSEDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C2=C1N=CC=C2)Br
• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol
• CAS RN: 1447965-76-5

Description

5-Bromo-8-methoxy-1,7-naphthyridine is a chemical compound with the molecular formula C9H7BrN2O. It has a molecular weight of 239.07.

Synthesis Analysis

The synthesis of 1,8-naphthyridines, which includes 5-Bromo-8-methoxy-1,7-naphthyridine, has been achieved through various methods. These include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo.

Molecular Structure Analysis

The molecular structure of 5-Bromo-8-methoxy-1,7-naphthyridine is represented by the InChI code 1S/C9H7BrN2O/c1-13-9-8-6 (3-2-4-11-8)7 (10)5-12-9/h2-5H,1H3.

Physical And Chemical Properties Analysis

5-Bromo-8-methoxy-1,7-naphthyridine is a solid compound. It has a predicted boiling point of 327.9±37.0 °C and a predicted density of 1.591±0.06 g/cm3.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

5-Bromo-8-methoxy-1,7-naphthyridine: serves as a precursor in the synthesis of various heterocyclic compounds. These compounds are crucial in medicinal chemistry due to their biological activities. .

Anticancer Properties

This compound has been studied for its potential anticancer properties. Naphthyridines, in general, have shown activity against various cancer cell lines. .

Anti-HIV Activity

Naphthyridines exhibit a range of biological activities, including anti-HIV properties. .

Antimicrobial Applications

The antimicrobial activity of naphthyridines makes them valuable in the development of new antibiotics. .

Analgesic and Anti-inflammatory Uses

The analgesic and anti-inflammatory activities of naphthyridines are of significant interest. .

Antioxidant Effects

Naphthyridines have been recognized for their antioxidant properties. .

Safety and Hazards

The compound is classified as a danger according to GHS, with hazard statements H302-H315-H319-H335. Precautionary measures include avoiding contact with skin and eyes, and handling in a well-ventilated place.

Future Directions

While specific future directions for 5-Bromo-8-methoxy-1,7-naphthyridine are not mentioned in the search results, naphthyridines as a class of compounds have wide applicability in medicinal chemistry and materials science. Further studies are needed to explore its potential application in other industries and to determine its specificity and potency against particular enzymes and diseases.

Mechanism of Action

Target of Action

Naphthyridines, the class of compounds to which it belongs, have been found to exhibit a wide range of biological activities, including anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .

Mode of Action

It is known that naphthyridines interact with their targets in a variety of ways, often leading to changes in cellular function .

Biochemical Pathways

Given the broad range of activities exhibited by naphthyridines, it is likely that multiple pathways are affected .

Pharmacokinetics

The compound’s molecular weight is 23907 , which is within the range generally considered favorable for oral bioavailability.

Result of Action

Naphthyridines have been associated with a variety of biological effects, including anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .